Cas no 2248273-98-3 (Ethyl 5-fluoro-1,2,3,4-tetrahydroisoquinoline-8-carboxylate)

• Product Name: Ethyl 5-fluoro-1,2,3,4-tetrahydroisoquinoline-8-carboxylate
• CAS No: 2248273-98-3
• MF: C₁₂H₁₄FNO₂
• MW: 223.243466854095
• CID: 6251586
• PubChem ID: 137941155
• Update Time: 2025-09-27

Ethyl 5-fluoro-1,2,3,4-tetrahydroisoquinoline-8-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2248273-98-3
• EN300-6512079
• Ethyl 5-fluoro-1,2,3,4-tetrahydroisoquinoline-8-carboxylate

• Inchi： 1S/C12H14FNO2/c1-2-16-12(15)9-3-4-11(13)8-5-6-14-7-10(8)9/h3-4,14H,2,5-7H2,1H3
• InChI Key： FINBBKQQTPWWPW-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C(=O)OCC)C2CNCCC=21

Computed Properties

• Exact Mass: 223.10085685g/mol
• Monoisotopic Mass: 223.10085685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 38.3Ų

Additional information on Ethyl 5-fluoro-1,2,3,4-tetrahydroisoquinoline-8-carboxylate

Ethyl 5-fluoro-1,2,3,4-tetrahydroisoquinoline-8-carboxylate (CAS No. 2248273-98-3): A Comprehensive Overview

Ethyl 5-fluoro-1,2,3,4-tetrahydroisoquinoline-8-carboxylate (CAS No. 2248273-98-3) is a fluorinated tetrahydroisoquinoline derivative that has garnered significant attention in pharmaceutical and chemical research. This compound, often referred to as 5-fluoro-THIQ-8-ethyl carboxylate, is a key intermediate in the synthesis of various bioactive molecules. Its unique structural features, including the fluoro substitution and ethyl carboxylate moiety, make it a versatile building block for drug discovery and development.

The growing interest in fluorinated heterocycles like Ethyl 5-fluoro-1,2,3,4-tetrahydroisoquinoline-8-carboxylate stems from their enhanced metabolic stability and bioavailability compared to non-fluorinated analogs. Researchers are particularly intrigued by its potential applications in central nervous system (CNS) drug development, given the structural similarity to natural neurotransmitters. Recent studies have explored its utility in creating novel dopamine receptor modulators and serotonin reuptake inhibitors, addressing current demands in neurological disorder treatments.

From a synthetic chemistry perspective, CAS 2248273-98-3 represents an important scaffold for medicinal chemistry optimization. The presence of both electron-withdrawing (fluoro) and electron-donating (tetrahydroisoquinoline) groups creates interesting electronic properties that can be fine-tuned for specific biological targets. Pharmaceutical companies are increasingly incorporating such fluorinated building blocks into their compound libraries to expand structure-activity relationship studies.

The market for specialty fluorinated compounds like Ethyl 5-fluoro-1,2,3,4-tetrahydroisoquinoline-8-carboxylate has seen steady growth, driven by the pharmaceutical industry's need for innovative drug candidates. Analytical techniques such as HPLC purity analysis and NMR characterization are routinely employed to ensure the quality of this compound, which typically appears as a white to off-white crystalline powder with high chemical stability under standard storage conditions.

Recent advancements in green chemistry have also impacted the synthesis of 5-fluoro-THIQ derivatives, with researchers developing more sustainable routes to these valuable intermediates. The compound's structure-activity relationship (SAR) profile continues to be explored, particularly in relation to blood-brain barrier permeability - a critical factor for CNS-targeted therapeutics. These investigations align with current trends in precision medicine and personalized drug development.

Quality control specifications for CAS 2248273-98-3 typically include rigorous testing for residual solvents, heavy metals, and related substances. The compound's physicochemical properties, including melting point range and solubility profile, are well-documented to facilitate its use in various research applications. Stability studies indicate that proper storage in cool, dry conditions with protection from light ensures long-term viability of the material.

The intellectual property landscape surrounding Ethyl 5-fluoro-1,2,3,4-tetrahydroisoquinoline-8-carboxylate and related compounds has become increasingly active, with numerous patent applications filed for novel synthetic methods and therapeutic applications. This reflects the compound's importance in modern drug discovery pipelines and the competitive nature of pharmaceutical innovation. Researchers are particularly interested in its potential role in developing next-generation treatments for neurological conditions.

From a regulatory standpoint, 2248273-98-3 is classified as a research chemical with no current restrictions, though proper laboratory safety protocols should always be followed when handling any chemical substance. The compound's structure-property relationships continue to be a subject of academic investigation, with recent publications exploring its conformational flexibility and potential for molecular interactions.

Looking forward, the demand for fluorinated pharmaceutical intermediates like Ethyl 5-fluoro-1,2,3,4-tetrahydroisoquinoline-8-carboxylate is expected to grow in parallel with advancements in targeted drug delivery systems. Its combination of favorable pharmacokinetic properties and synthetic accessibility positions it as a valuable tool for medicinal chemists working across multiple therapeutic areas, particularly in neuroscience research and drug development.